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Compound of Interest

2-bromo-N-
Compound Name:
phenethylbenzenesulfonamide

Cat. No.: B1274951

Technical Guide: 2-bromo-N-
phenethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a
representative synthetic protocol, and a generalized experimental workflow for 2-bromo-N-
phenethylbenzenesulfonamide. This document is intended to serve as a foundational
resource for researchers and professionals engaged in chemical synthesis and drug
development.

Core Molecular Data

The fundamental molecular properties of 2-bromo-N-phenethylbenzenesulfonamide have
been determined and are summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C14H14BrNO2S PubChem[1]

Molecular Weight 340.24 g/mol PubChem[1]
2-bromo-N-(2-

IUPAC Name phenylethyl)benzenesulfonami PubChem[1]
de

CAS Number 849141-69-1

Representative Synthetic Protocol

While a specific, peer-reviewed synthesis protocol for 2-bromo-N-
phenethylbenzenesulfonamide is not readily available in the surveyed literature, a general
and widely established method for the synthesis of N-substituted benzenesulfonamides can be
applied. The following protocol is a representative example based on the reaction of a
benzenesulfonyl chloride with a primary amine.

Reaction: 2-Bromobenzenesulfonyl chloride reacts with phenethylamine in the presence of a
base, such as pyridine, to yield 2-bromo-N-phenethylbenzenesulfonamide.

Materials:

e 2-Bromobenzenesulfonyl chloride

e Phenethylamine

e Pyridine (or another suitable base like triethylamine)

¢ Anhydrous dichloromethane (or another suitable aprotic solvent)
» Hydrochloric acid (e.g., 1M aqueous solution)

o Saturated sodium bicarbonate solution

 Brine (saturated sodium chloride solution)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.mdpi.com/1424-8247/16/12/1706
https://www.mdpi.com/1424-8247/16/12/1706
https://www.mdpi.com/1424-8247/16/12/1706
https://www.benchchem.com/product/b1274951?utm_src=pdf-body
https://www.benchchem.com/product/b1274951?utm_src=pdf-body
https://www.benchchem.com/product/b1274951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anhydrous magnesium sulfate or sodium sulfate
e Solvents for chromatography (e.g., hexane and ethyl acetate)
Procedure:

» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and
under an inert atmosphere (e.g., nitrogen or argon), dissolve phenethylamine (1.0
equivalent) in anhydrous dichloromethane.

o Addition of Base: Add pyridine (1.1 to 1.5 equivalents) to the solution and cool the mixture to
0 °Cin an ice bath.

» Addition of Sulfonyl Chloride: Dissolve 2-bromobenzenesulfonyl chloride (1.0 equivalent) in a
minimal amount of anhydrous dichloromethane and add it dropwise to the stirred amine
solution at 0 °C.

o Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and
stir for several hours (the reaction progress can be monitored by thin-layer chromatography,
TLC).

o Workup:

o Once the reaction is complete, quench the reaction by adding 1M hydrochloric acid to
neutralize the excess base.

o Transfer the mixture to a separatory funnel and extract the organic layer.

o Wash the organic layer sequentially with 1M hydrochloric acid, water, saturated sodium
bicarbonate solution, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent and concentrate the organic solvent under reduced pressure to
obtain the crude product.
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o Purify the crude product by column chromatography on silica gel, using an appropriate
solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure 2-bromo-N-
phenethylbenzenesulfonamide.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis and purification of an
N-substituted benzenesulfonamide, applicable to the preparation of 2-bromo-N-
phenethylbenzenesulfonamide.

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of N-substituted benzenesulfonamides.

This guide provides essential information for researchers working with 2-bromo-N-
phenethylbenzenesulfonamide. The provided synthetic protocol is a general representation
and may require optimization for specific laboratory conditions and desired purity levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1274951?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1424-8247/16/12/1706
https://www.benchchem.com/product/b1274951#2-bromo-n-phenethylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1274951#2-bromo-n-phenethylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1274951#2-bromo-n-phenethylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1274951#2-bromo-n-phenethylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1274951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

